Cas no 953890-71-6 (2-(2-Ethoxyphenyl)oxirane)

• Product Name: 2-(2-Ethoxyphenyl)oxirane
• CAS No: 953890-71-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5759679
• PubChem ID: 16786874
• Update Time: 2025-05-23

2-(2-Ethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• CS-0299486
• 2-(2-ETHOXYPHENYL)OXIRANE
• SCHEMBL11302784
• AKOS000139799
• 953890-71-6
• EN300-1252145
• Oxirane, 2-(2-ethoxyphenyl)-
• 2-(2-Ethoxyphenyl)oxirane

• Inchi： 1S/C10H12O2/c1-2-11-9-6-4-3-5-8(9)10-7-12-10/h3-6,10H,2,7H2,1H3
• InChI Key： IVLGISMAOFBUFZ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 246.2±28.0 °C(Predicted)

Additional information on 2-(2-Ethoxyphenyl)oxirane

Professional Introduction to 2-(2-Ethoxyphenyl)oxirane (CAS No. 953890-71-6)

2-(2-Ethoxyphenyl)oxirane, identified by its Chemical Abstracts Service (CAS) number 953890-71-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative, featuring an ethoxy-substituted phenyl ring, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of various bioactive molecules.

The structure of 2-(2-Ethoxyphenyl)oxirane consists of a strained three-membered epoxide ring attached to a phenyl group that is further modified with an ethoxy group. This particular arrangement imparts unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the epoxide functionality allows for facile ring-opening reactions, which are widely exploited in medicinal chemistry for the construction of heterocyclic scaffolds.

In recent years, there has been growing interest in the use of oxirane derivatives as building blocks in drug discovery. The strained nature of the epoxide ring facilitates its participation in nucleophilic additions, making it an ideal candidate for constructing diverse molecular frameworks. Researchers have leveraged this property to develop novel compounds with potential therapeutic applications, particularly in the areas of anti-inflammatory and anticancer agents.

One of the most compelling aspects of 2-(2-Ethoxyphenyl)oxirane is its versatility in synthetic transformations. The ethoxy group on the phenyl ring can undergo various chemical modifications, including oxidation, reduction, and coupling reactions, enabling the facile introduction of additional functional groups. This flexibility has made it a popular choice for medicinal chemists seeking to explore new chemical spaces.

Recent studies have highlighted the utility of 2-(2-Ethoxyphenyl)oxirane in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this oxirane derivative into kinase inhibitor structures, researchers have been able to develop molecules with improved binding affinity and selectivity. For instance, derivatives of 2-(2-Ethoxyphenyl)oxirane have been shown to exhibit potent activity against specific kinases while minimizing off-target effects.

The pharmaceutical industry has also explored the use of 2-(2-Ethoxyphenyl)oxirane in the development of antiviral agents. The ability to modify the oxirane ring and its attached phenyl group allows for the creation of compounds that can interact with viral targets effectively. Preliminary studies have demonstrated that certain derivatives of this compound exhibit inhibitory activity against viral proteases and polymerases, suggesting their potential as lead compounds for antiviral drug development.

The synthesis of 2-(2-Ethoxyphenyl)oxirane typically involves the reaction between 2-ethoxybenzaldehyde and epichlorohydrin under controlled conditions. This reaction proceeds via a nucleophilic addition-elimination mechanism, yielding the desired oxirane derivative in good yields when optimized properly. The synthetic route is straightforward yet requires careful handling due to the reactive nature of epichlorohydrin.

In conclusion, 2-(2-Ethoxyphenyl)oxirane (CAS No. 953890-71-6) is a versatile and valuable compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.